Cas no 3575-19-7 ((2-bromopropan-2-yl)benzene)

• Product Name: (2-bromopropan-2-yl)benzene
• CAS No: 3575-19-7
• MF: C₉H₁₁Br
• MW: 199.087641954422
• CID: 920663
• PubChem ID: 12492649
• Update Time: 2025-05-24

(2-bromopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• benzene, (1-bromo-1-methylethyl)-
• (2-Bromo-2-propanyl)benzene
• 1-(1-Brom-aethyl)-2,4-dichlor-benzol
• 1-(1-bromo-1-methylethyl)benzene
• 1-(1-bromo-ethyl)-2,4-dichloro-benzene
• 1-(2.4-Dichlor-phenyl)-ethylbromid
• 2-Bromo-2-phenylpropane
• 2-phenyl-2-bromopropane
• 2-phenyl-2-propyl bromide
• AC1Q1LE4
• AG-B-77207
• Benzene, 1-(1-bromoethyl)-2,4-dichloro-
• CTK0J0440
• cumyl bromide
• EN300-52051
• SureCN5252726
• (2-bromopropan-2-yl)benzene
• SCHEMBL642315
• F88597
• EN300-1878306
• Z2520694454
• 2-(bromo-1-methyl-ethyl)-benzene
• 3575-19-7
• 2-bromopropan-2-ylbenzene
• DTXSID301037324

• Inchi： 1S/C9H11Br/c1-9(2,10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： WSFSJXBURLJOFD-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.00443
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on (2-bromopropan-2-yl)benzene

Introduction to (2-Bromopropan-2-yl)benzene (CAS No. 3575-19-7)

(2-Bromopropan-2-yl)benzene, also known as isopropyl bromide benzene or benzene with 2-bromo-isopropyl group, is an organic compound with the CAS registry number 3575-19-7. This compound belongs to the class of aryl alkyl halides and is widely studied in various fields of chemistry, including organic synthesis, materials science, and pharmacology. The structure of this compound consists of a benzene ring attached to a 2-bromo-isopropyl group, which imparts unique chemical properties and reactivity.

The synthesis of (2-Bromopropan-2-yl)benzene typically involves nucleophilic substitution reactions or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing yield. For instance, researchers have explored the use of palladium catalysts in cross-coupling reactions to construct this compound with high precision. These methods are particularly valuable in the pharmaceutical industry, where precise control over molecular architecture is crucial.

In terms of applications, (2-Bromopropan-2-yl)benzene serves as an intermediate in the synthesis of various biologically active compounds. Its bromine atom acts as a leaving group, facilitating substitution reactions that can lead to the formation of diverse functional groups. For example, it has been used in the preparation of heterocyclic compounds, which are essential components of many drugs. Recent studies have highlighted its role in the development of anti-cancer agents, where its reactivity contributes to the formation of complex molecular frameworks.

The physical properties of (2-Bromopropan-2-yl)benzene include a melting point of approximately -40°C and a boiling point around 100°C at standard pressure. These properties make it suitable for use in both liquid and gaseous phase reactions under controlled conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate further enhances its utility in organic synthesis.

From a toxicological perspective, (2-Bromopropan-2-yl)benzene exhibits moderate toxicity, primarily affecting the central nervous system and liver upon prolonged exposure. However, recent research has focused on improving safety protocols during its handling and storage to minimize occupational hazards. These studies emphasize the importance of personal protective equipment and proper ventilation systems in industrial settings.

In conclusion, (2-Bromopropan-2-yl)benzene (CAS No. 3575-19-7) is a versatile compound with significant applications in organic synthesis and pharmacology. Its unique chemical properties and reactivity continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and safety measures progress, this compound is expected to play an even more pivotal role in the development of novel chemical entities.